2-(2,4-Dibromophenoxy)acetohydrazide

• IUPAC Name: 2-(2,4-dibromophenoxy)acetohydrazide
• InChI: InChI=1S/C8H8Br2N2O2/c9-5-1-2-7(6(10)3-5)14-4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key: ZLCWJMAWCQNODX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Br)OCC(=O)NN
• Molecular Formula: C8H8Br2N2O2
• DSSTOX Substance ID: DTXSID20326855
• Molecular Weight: 323.97 g/mol
• CAS No.: 141244-86-2

Description

2-(2,4-Dibromophenoxy)acetohydrazide is a useful research compound. Its molecular formula is C8H8Br2N2O2 and its molecular weight is 323.97 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 618810. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Nonlinear Optical Applications

One of the prominent applications of hydrazone compounds, structurally related to 2-(2,4-Dibromophenoxy)acetohydrazide, is in the field of nonlinear optics. The synthesis and characterization of such hydrazones have demonstrated their potential in third-order nonlinear optical properties. These compounds exhibit two-photon absorption at specific wavelengths and have been suggested as potential candidates for optical device applications like optical limiters and switches (Naseema et al., 2010).

Antibacterial and Antifungal Properties

A significant amount of research has focused on the antimicrobial properties of compounds structurally similar to this compound. Various studies have shown the synthesis of such compounds and their subsequent evaluation for antibacterial and antifungal activities. These compounds have shown promising results against a range of bacterial and fungal strains, indicating their potential as antimicrobial agents (Fuloria et al., 2009), (Varshney et al., 2014).

Anticancer and Antitumor Applications

Compounds related to this compound have also been investigated for their anticancer and antitumor properties. These studies involve the synthesis of novel derivatives and their evaluation on various cancer cell lines. The results have shown promising antitumor activities, suggesting the potential of these compounds in cancer treatment (Şenkardeş et al., 2021), (Salahuddin et al., 2014).